4-(4-Bromo-2-fluorophenyl)butanoic acid

• Molecular Formula: C10H10BrFO2
• Molecular Weight: 261.09 g/mol
• IUPAC Name: 4-(4-bromo-2-fluorophenyl)butanoic acid
• InChI: InChI=1S/C10H10BrFO2/c11-8-5-4-7(9(12)6-8)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key: SOYWIKHIJNIPQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)CCCC(=O)O

Description

4-(4-Bromo-2-fluorophenyl)butanoic acid is a useful research compound. Its molecular formula is C10H10BrFO2 and its molecular weight is 261.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (E)-4-(4-bromo-2-fluoro-phenyl)-but-3-enoic acid (0.730 g, 2.536 mmol) in ethyl acetate (12 mL) is added palladium on carbon (10% wt., 0.270 g, 0.254 mmol) and the flask is flushed with hydrogen. After 16 hours under a H2 atmosphere (balloon pressure), the mixture is filtered, concentrated and then resubmitted to the same conditions. After 6 hours, the mixture is filtered and concentrated to give 4-(4-bromo-2-fluoro-phenyl)-butyric acid, which is used in the next step without purification.